Cas no 98191-29-8 (3-CHLORO-5-(CHLOROSULFONYL)-4-FLUOROBENZOIC ACID)

3-Chloro-5-(chlorosulfonyl)-4-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring both chloro and chlorosulfonyl functional groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of reactive chlorosulfonyl and carboxyl groups enables versatile derivatization, facilitating the introduction of sulfonamide or ester functionalities. Its fluorinated aromatic core enhances stability and influences electronic properties, making it valuable in the design of bioactive molecules. The compound's high purity and well-defined reactivity ensure consistent performance in multi-step synthetic routes. Proper handling is required due to its potential reactivity with nucleophiles and moisture-sensitive nature.

3-CHLORO-5-(CHLOROSULFONYL)-4-FLUOROBENZOIC ACID structure

98191-29-8 structure

Product Name:3-CHLORO-5-(CHLOROSULFONYL)-4-FLUOROBENZOIC ACID

CAS No:98191-29-8

MF:C₇H₃Cl₂FO₄S

MW:273.065722703934

MDL:MFCD24322402

CID:5249159

Update Time:2025-05-21

3-CHLORO-5-(CHLOROSULFONYL)-4-FLUOROBENZOIC ACID Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3-chloro-5-(chlorosulfonyl)-4-fluoro-
- 3-CHLORO-5-(CHLOROSULFONYL)-4-FLUOROBENZOIC ACID
- MDL： MFCD24322402
- Inchi： 1S/C7H3Cl2FO4S/c8-4-1-3(7(11)12)2-5(6(4)10)15(9,13)14/h1-2H,(H,11,12)
- InChI Key： AWMUFVZXBFVFEE-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC(S(Cl)(=O)=O)=C(F)C(Cl)=C1

Computed Properties

Exact Mass: 271.911
Monoisotopic Mass: 271.911
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 353
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 79.8A^2

3-CHLORO-5-(CHLOROSULFONYL)-4-FLUOROBENZOIC ACID Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-282027-0.05g	3-CHLORO-5-(CHLOROSULFONYL)-4-FLUOROBENZOIC ACID	98191-29-8	95%	0.05g	$455.0	2023-09-09
Enamine	EN300-282027-0.1g	3-CHLORO-5-(CHLOROSULFONYL)-4-FLUOROBENZOIC ACID	98191-29-8	95%	0.1g	$476.0	2023-09-09
Enamine	EN300-282027-0.25g	3-CHLORO-5-(CHLOROSULFONYL)-4-FLUOROBENZOIC ACID	98191-29-8	95%	0.25g	$498.0	2023-09-09
Enamine	EN300-282027-0.5g	3-CHLORO-5-(CHLOROSULFONYL)-4-FLUOROBENZOIC ACID	98191-29-8	95%	0.5g	$520.0	2023-09-09
Enamine	EN300-282027-1.0g	3-CHLORO-5-(CHLOROSULFONYL)-4-FLUOROBENZOIC ACID	98191-29-8	95%	1.0g	$541.0	2023-03-01
Enamine	EN300-282027-2.5g	3-CHLORO-5-(CHLOROSULFONYL)-4-FLUOROBENZOIC ACID	98191-29-8	95%	2.5g	$1063.0	2023-09-09
Enamine	EN300-282027-5.0g	3-CHLORO-5-(CHLOROSULFONYL)-4-FLUOROBENZOIC ACID	98191-29-8	95%	5.0g	$1572.0	2023-03-01
Enamine	EN300-282027-10.0g	3-CHLORO-5-(CHLOROSULFONYL)-4-FLUOROBENZOIC ACID	98191-29-8	95%	10.0g	$2331.0	2023-03-01
Enamine	EN300-282027-1g	3-CHLORO-5-(CHLOROSULFONYL)-4-FLUOROBENZOIC ACID	98191-29-8	95%	1g	$541.0	2023-09-09
Enamine	EN300-282027-5g	3-CHLORO-5-(CHLOROSULFONYL)-4-FLUOROBENZOIC ACID	98191-29-8	95%	5g	$1572.0	2023-09-09

3-CHLORO-5-(CHLOROSULFONYL)-4-FLUOROBENZOIC ACID Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-CHLORO-5-(CHLOROSULFONYL)-4-FLUOROBENZOIC ACID

Comprehensive Overview of 3-CHLORO-5-(CHLOROSULFONYL)-4-FLUOROBENZOIC ACID (CAS No. 98191-29-8)

3-CHLORO-5-(CHLOROSULFONYL)-4-FLUOROBENZOIC ACID (CAS No. 98191-29-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both chlorosulfonyl and fluorobenzoic acid functional groups, makes it a valuable intermediate in synthesizing high-performance materials and bioactive molecules. The compound's CAS number 98191-29-8 is frequently searched in chemical databases, reflecting its relevance in industrial and academic applications.

In recent years, the demand for fluorinated benzoic acid derivatives has surged due to their role in developing advanced pharmaceuticals, such as kinase inhibitors and antimicrobial agents. Researchers often inquire about the synthesis of 3-CHLORO-5-(CHLOROSULFONYL)-4-FLUOROBENZOIC ACID, its solubility properties, and reactivity with nucleophiles. These queries align with the growing interest in green chemistry and sustainable synthesis methods, which aim to minimize environmental impact while maintaining efficiency.

The compound's chlorosulfonyl group is particularly noteworthy, as it enables versatile transformations, including sulfonamide formation—a key step in drug discovery. Laboratories often explore its stability under acidic conditions and compatibility with coupling reagents, topics frequently discussed in organic chemistry forums. Additionally, its fluorine substituent enhances metabolic stability in drug candidates, a feature highly sought after in medicinal chemistry.

From an industrial perspective, 98191-29-8 is pivotal in producing high-value fine chemicals. Manufacturers emphasize optimizing purity levels and scalable synthesis routes to meet regulatory standards. Environmental concerns have also driven interest in waste reduction strategies during its production, resonating with global sustainability goals. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with international safety guidelines.

Emerging trends highlight the compound's potential in material science, particularly in designing polymeric coatings with enhanced durability. Its thermal stability and compatibility with other monomers are under investigation for applications in electronics and aerospace. Such interdisciplinary relevance underscores why 3-CHLORO-5-(CHLOROSULFONYL)-4-FLUOROBENZOIC ACID remains a focal point in scientific literature.

In summary, CAS No. 98191-29-8 represents a cornerstone in modern chemical research, bridging gaps between pharmaceutical innovation, industrial processes, and environmental stewardship. Its multifaceted applications and adaptability to cutting-edge technologies ensure its continued prominence in both academic and commercial spheres.